Cas no 567-13-5 (1-Naphthalenesulfonicacid, 3-amino-4-hydroxy-)

• Product Name: 1-Naphthalenesulfonicacid, 3-amino-4-hydroxy-
• CAS No: 567-13-5
• MF: C₁₀H₉NO₄S
• MW: 239.247761487961
• CID: 376813
• PubChem ID: 68429
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid, 3-amino-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 3-amino-4-hydroxy-
• 1-AMINO-2-NAPHTHOL-4-SULFONIC ACID
• 1,2,4-AMINONAPHTHOLSULFONIC ACID
• 1-AMINO-2-HYDROXY-4-NAPHTHALENESULFONIC ACID
• 1-AMINO-2-HYDROXY-4-SULFONAPHTHALENE
• 1-AMINO-2-NAPHTHOL-4-SULPHONIC ACID
• 1-hydroxy-2-aminon
• 2-amino-1-hydroxy-4-naphthalenesulfonic acid
• 2-Amino-1-hydroxynaphthalen-4-sulfonsaeure
• 2-amino-1-naphthol-4-sulfonic acid
• 2-Amino-1-naphthol-4-sulfonsaeure
• 2-HYDROXY-4-SULFO-1-NAPHTHYLAMINE
• 3-amino-4-hydroxynaphthalene-1-sulfonic acid
• 4-AMINO-3-NAPHTHOL-1-SULFONIC ACID
• DTXSID1060344
• 1-Naphthalenesulfonic acid, 3-amino-4-hydroxy-
• 567-13-5
• 2-Aminonaphthol-4-Sulfonsaure
• UNII-BPS154BPHJ
• 3-Amino-4-hydroxynaphthalene-1-sulphonic acid
• NS00033571
• Q27274799
• BPS154BPHJ
• 2-AMINO-1-HYDROXY-4-NAPHTHALENESULFONIC AD
• 3-Amino-4-hydroxy-1-naphthalenesulfonic acid
• EINECS 209-302-9
• SCHEMBL8421029
• YFGOOWJUPKTAPF-UHFFFAOYSA-N
• NH2-naphthol-SO3
• DTXCID6042101

• Inchi： 1S/C10H9NO4S/c11-8-5-9(16(13,14)15)6-3-1-2-4-7(6)10(8)12/h1-5,12H,11H2,(H,13,14,15)
• InChI Key： YFGOOWJUPKTAPF-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=C2C=CC=CC=12)O)N)(=O)(=O)O

Computed Properties

• Exact Mass: 239.02500
• Monoisotopic Mass: 239.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.627
• Melting Point: 290 °C (dec.)(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.748
• PSA: 109.00000
• LogP: 3.03630

1-Naphthalenesulfonicacid, 3-amino-4-hydroxy- Security Information

• WGK Germany：3
• RTECS：QK1292000